Cas no 1261753-84-7 (3-Methyl-4-(trifluoromethyl)benzyl bromide)

• Product Name: 3-Methyl-4-(trifluoromethyl)benzyl bromide
• CAS No: 1261753-84-7
• MF: C₉H₈BrF₃
• MW: 253.059032440186
• CID: 4984523
• Update Time: 2025-08-02

3-Methyl-4-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• BrCC1=CC(=C(C=C1)C(F)(F)F)C
• 3-Methyl-4-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C9H8BrF3/c1-6-4-7(5-10)2-3-8(6)9(11,12)13/h2-4H,5H2,1H3
• InChI Key： AIGKEFBLTCMRAP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 3-Methyl-4-(trifluoromethyl)benzyl bromide

Recent Advances in the Application of 3-Methyl-4-(trifluoromethyl)benzyl bromide (CAS: 1261753-84-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Methyl-4-(trifluoromethyl)benzyl bromide (CAS: 1261753-84-7) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This halogenated aromatic compound, characterized by its trifluoromethyl and benzyl bromide functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The unique electronic properties imparted by the trifluoromethyl group enhance the compound's binding affinity and metabolic stability, making it a valuable building block in medicinal chemistry.

One of the most notable applications of 3-Methyl-4-(trifluoromethyl)benzyl bromide is its role in the synthesis of targeted covalent inhibitors (TCIs). TCIs have emerged as a promising strategy in drug development, offering improved selectivity and prolonged pharmacodynamic effects. Researchers have utilized this compound to introduce electrophilic moieties into inhibitor scaffolds, enabling covalent modification of specific amino acid residues in target proteins. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated the successful incorporation of this building block into inhibitors for EGFR, BTK, and other clinically relevant kinases.

In addition to its applications in kinase inhibitor development, 3-Methyl-4-(trifluoromethyl)benzyl bromide has shown utility in the construction of positron emission tomography (PET) radiotracers. The presence of the trifluoromethyl group allows for facile incorporation of fluorine-18, a commonly used radioisotope in medical imaging. Recent preclinical studies have explored its use in developing novel PET probes for neurodegenerative diseases and oncology targets. The compound's ability to cross the blood-brain barrier, coupled with its favorable pharmacokinetic properties, makes it particularly attractive for CNS-targeted imaging agents.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of 3-Methyl-4-(trifluoromethyl)benzyl bromide. Given its sensitivity to moisture and light, researchers have developed improved storage conditions and stabilization techniques to maintain its reactivity. Furthermore, novel synthetic routes have been reported that enhance the scalability and purity of this intermediate, addressing previous challenges in large-scale production. These developments have been particularly valuable for pharmaceutical companies engaged in the commercialization of compounds derived from this key intermediate.

Looking forward, the unique properties of 3-Methyl-4-(trifluoromethyl)benzyl bromide position it as a critical tool in the ongoing exploration of covalent drug discovery and targeted therapies. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow significantly. Future directions may include its incorporation into bifunctional degraders (PROTACs) and other emerging therapeutic modalities, further expanding its impact on drug discovery and development.